Cas no 2010155-77-6 ([2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride)
[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1,1,1,3,3,3-Hexafluoropropan-2-yl piperazine-1-carboxylate hydrochloride
- [2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride
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- Inchi: 1S/C8H10F6N2O2.ClH/c9-7(10,11)5(8(12,13)14)18-6(17)16-3-1-15-2-4-16;/h5,15H,1-4H2;1H
- InChI Key: WVHGQHDYVRSWIR-UHFFFAOYSA-N
- SMILES: C(C(F)(F)F)(C(F)(F)F)OC(N1CCNCC1)=O.Cl
[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0011-1-1G |
[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride |
2010155-77-6 | 95% | 1g |
¥ 640.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0011-1-1g |
[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride |
2010155-77-6 | 95% | 1g |
¥628.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0011-1-1.0g |
[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride |
2010155-77-6 | 95% | 1.0g |
¥628.0000 | 2024-08-03 |
[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on [2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride
[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride (CAS No. 2010155-77-6): A Comprehensive Overview
[2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride (CAS No. 2010155-77-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperazine derivatives and features a trifluoromethyl group, which imparts distinct chemical and biological characteristics. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements of this compound.
Chemical Structure and Synthesis
The chemical structure of [2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride is characterized by a piperazine ring attached to a trifluoromethylated alkyl chain. The presence of the trifluoromethyl group significantly influences the compound's physicochemical properties, such as lipophilicity and metabolic stability. The synthesis of this compound typically involves multi-step reactions, including the formation of the trifluoromethylated alkyl chain and its subsequent coupling with the piperazine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.
Pharmacological Properties
The pharmacological properties of [2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride have been extensively studied in various biological systems. One of the key findings is its ability to modulate specific neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Research has shown that this compound exhibits potent activity as an antagonist at certain serotonin receptors, which may have implications for treating psychiatric disorders such as depression and anxiety. Additionally, its lipophilic nature allows it to cross the blood-brain barrier efficiently, enhancing its potential as a CNS-targeted therapeutic agent.
Biological Activity and Therapeutic Potential
The therapeutic potential of [2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride has been explored in several preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors involved in various disease pathways. For instance, it has shown promise in modulating enzymes associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Animal models have also been used to evaluate its efficacy in treating these conditions, with preliminary results indicating significant improvements in cognitive function and motor skills.
Clinical Trials and Future Directions
While preclinical studies have provided encouraging results, further clinical trials are necessary to fully assess the safety and efficacy of [2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride. Several Phase I trials are currently underway to evaluate its pharmacokinetics and safety profile in human subjects. These trials will provide valuable data on dosing regimens and potential side effects. If these initial trials are successful, more advanced Phase II and III trials will be conducted to determine its therapeutic efficacy in specific patient populations.
Conclusion
In conclusion, [2,2,2-trifluoro-1-(trifluoromethyl)ethyl] piperazine-1-carboxylate;hydrochloride (CAS No. 2010155-77-6) is a promising compound with unique structural features that offer significant therapeutic potential. Its ability to modulate neurotransmitter receptors and cross the blood-brain barrier makes it an attractive candidate for treating various neurological disorders. Ongoing research and clinical trials will continue to elucidate its full range of biological activities and clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapeutic strategies.
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